7α,15-Dihydroxydehydroabietic acid
7α,15-Dihydroxydehydroabietic acid
Brand Name:
Vulcanchem
CAS No.:
155205-64-4
VCID:
VC0025492
InChI:
InChI=1S/C20H28O4/c1-18(2,24)12-6-7-14-13(10-12)15(21)11-16-19(14,3)8-5-9-20(16,4)17(22)23/h6-7,10,15-16,21,24H,5,8-9,11H2,1-4H3,(H,22,23)/t15-,16-,19-,20-/m1/s1
SMILES:
CC12CCCC(C1CC(C3=C2C=CC(=C3)C(C)(C)O)O)(C)C(=O)O
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
7α,15-Dihydroxydehydroabietic acid
CAS No.: 155205-64-4
Reference Standards
VCID: VC0025492
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
| CAS No. | 155205-64-4 |
|---|---|
| Product Name | 7α,15-Dihydroxydehydroabietic acid |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (1R,4aS,9R,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O4/c1-18(2,24)12-6-7-14-13(10-12)15(21)11-16-19(14,3)8-5-9-20(16,4)17(22)23/h6-7,10,15-16,21,24H,5,8-9,11H2,1-4H3,(H,22,23)/t15-,16-,19-,20-/m1/s1 |
| Standard InChIKey | ALGYTGOYQATWBA-XNFNUYLZSA-N |
| Isomeric SMILES | C[C@]12CCC[C@@]([C@@H]1C[C@H](C3=C2C=CC(=C3)C(C)(C)O)O)(C)C(=O)O |
| SMILES | CC12CCCC(C1CC(C3=C2C=CC(=C3)C(C)(C)O)O)(C)C(=O)O |
| Canonical SMILES | CC12CCCC(C1CC(C3=C2C=CC(=C3)C(C)(C)O)O)(C)C(=O)O |
| Appearance | Powder |
| PubChem Compound | 12047563 |
| Last Modified | Nov 11 2021 |
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